2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide

• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-11-9-14(20-2)7-8-15(11)18-16(19)10-12-3-5-13(17)6-4-12/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: IVISPLGEUKXGHI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC)NC(=O)CC2=CC=C(C=C2)F

Description

2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide, also known as 4F-MPH, is a synthetic compound belonging to the class of substituted phenidates. It is a research chemical that has gained popularity among scientists and researchers due to its potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide involves the inhibition of dopamine reuptake in the brain, leading to an increase in dopamine levels in the synaptic cleft. This results in enhanced dopaminergic neurotransmission, which is believed to underlie the psychostimulant and cognitive-enhancing effects of the drug. 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide also has a weaker affinity for norepinephrine and serotonin transporters, which may contribute to its overall pharmacological profile.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide are similar to those of other psychostimulant drugs. It has been found to increase locomotor activity, enhance cognitive performance, and produce a sense of euphoria and well-being. However, it can also cause adverse effects such as increased heart rate, blood pressure, and body temperature, as well as anxiety, insomnia, and psychosis at high doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide for lab experiments is its high potency and selectivity for dopamine reuptake inhibition. This allows researchers to study the effects of dopamine on various physiological and pathological processes in a more targeted and specific manner. However, the use of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide in lab experiments is also limited by its potential toxicity and the lack of long-term safety data. Therefore, caution should be exercised when handling and administering the compound, and further research is needed to fully understand its pharmacological properties and potential risks.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide. One area of interest is the development of new therapeutic agents based on the structure of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide for the treatment of ADHD, Parkinson's disease, and addiction. Another direction is the investigation of the long-term effects of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide on the brain and behavior, as well as its potential for abuse and addiction. Additionally, more studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide, and to identify new targets for drug development in the field of neuroscience.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide involves the reaction of 4-fluoro-2-nitrobenzene with 4-methoxy-2-methylphenylamine in the presence of a reducing agent such as tin(II) chloride. The resulting intermediate is then treated with acetic anhydride and acetic acid to yield the final product, 2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide. The purity of the product can be improved by recrystallization using a suitable solvent.

Scientific Research Applications

2-(4-fluorophenyl)-N-(4-methoxy-2-methylphenyl)acetamide has been extensively studied for its potential applications in the field of neuroscience. It has been found to act as a potent dopamine reuptake inhibitor, similar to other psychostimulant drugs such as methylphenidate and cocaine. This makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions, such as attention deficit hyperactivity disorder (ADHD), Parkinson's disease, and addiction.